Cas no 1373028-32-0 (3-FLUOROAZETIDINE HCL)

• Product Name: 3-FLUOROAZETIDINE HCL
• CAS No: 1373028-32-0
• MF: C₂₀H₃₁N₃O₂
• MW: 345.479045152664
• CID: 3159423
• PubChem ID: 71305392
• Update Time: 2025-06-30

3-FLUOROAZETIDINE HCL Chemical and Physical Properties

Names and Identifiers

• 3-FLUOROAZETIDINE HCL
• tert-butyl (1-(4-(aminomethyl)-1-benzylpyrrolidin-3-yl)cyclopropyl)carbamate
• tert-Butyl(1-(4-(aminomethyl)-1-benzylpyrrolidin-3-yl)cyclopropyl)carbamate
• 1373028-32-0

• MDL： MFCD22209846
• Inchi： 1S/C20H31N3O2/c1-19(2,3)25-18(24)22-20(9-10-20)17-14-23(13-16(17)11-21)12-15-7-5-4-6-8-15/h4-8,16-17H,9-14,21H2,1-3H3,(H,22,24)
• InChI Key： CKEYDNSBNFCCRX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC1)C1CN(CC2C=CC=CC=2)CC1CN)=O

Computed Properties

• Exact Mass: 345.24162724Da
• Monoisotopic Mass: 345.24162724Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-FLUOROAZETIDINE HCL

Introduction to 3-Fluoroazetidine Hydrochloride (CAS No. 1373028-32-0)

3-Fluoroazetidine hydrochloride (CAS No. 1373028-32-0) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as fluoroazetidine HCl, belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a fluorine atom at the third position of the azetidine ring introduces unique chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

The structural uniqueness of 3-fluoroazetidine hydrochloride lies in its compact ring system, which is known to exhibit strain due to its small size. This strain can influence the compound's reactivity, stability, and interactions with biological systems. The fluorine substituent further enhances its chemical diversity, enabling it to participate in various chemical reactions and biological processes. Recent studies have highlighted its potential as a building block in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system disorders.

From a synthetic perspective, fluoroazetidine HCl can be synthesized through various routes, including cycloaddition reactions, ring-opening/closing strategies, and fluorination techniques. These methods have been optimized in recent years to improve yield and purity, making it more accessible for research and commercial applications. The compound's ability to undergo nucleophilic and electrophilic substitutions has been extensively studied, providing valuable insights into its reactivity under different conditions.

One of the most promising applications of 3-fluoroazetidine hydrochloride is in the field of medicinal chemistry. Its small molecular size and unique electronic properties make it an ideal candidate for designing bioactive molecules with high potency and selectivity. Recent research has focused on its role as a lead compound in the development of drugs targeting neurotransmitter systems, such as serotonin and dopamine receptors. These studies have demonstrated that fluoroazetidine HCl derivatives can modulate receptor activity, potentially leading to treatments for conditions like depression, anxiety, and schizophrenia.

In addition to its pharmacological applications, fluoroazetidine HCl has also been explored for its potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property opens up possibilities for applications in catalysis, sensing technologies, and nanomaterials development.

From an environmental standpoint, understanding the behavior of fluoroazetidine hydrochloride in different ecosystems is crucial for assessing its safety and sustainability. Recent studies have examined its biodegradation pathways under various conditions, providing valuable information for risk assessment and waste management strategies. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, fluoroazetidine HCl (CAS No. 1373028-32-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, fluoroazetidine HCl is poised to play an increasingly important role in the development of innovative solutions across science and technology.